(E)-3-(furan-2-yl)-1-(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(furan-2-yl)-1-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C19H18N4O3/c24-19(9-8-18-7-4-10-25-18)22-12-16(13-22)23-11-15(20-21-23)14-26-17-5-2-1-3-6-17/h1-11,16H,12-14H2/b9-8+
• InChI Key: PFTLLPAYVNVZPT-CMDGGOBGSA-N
• Canonical SMILES: C1C(CN1C(=O)C=CC2=CC=CO2)N3C=C(N=N3)COC4=CC=CC=C4
• Isomeric SMILES: C1C(CN1C(=O)/C=C/C2=CC=CO2)N3C=C(N=N3)COC4=CC=CC=C4
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol

Description

(E)-3-(furan-2-yl)-1-(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C19H18N4O3 and its molecular weight is 350.378. The purity is usually 95%.
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Scientific Research Applications

Catalyst and Chemical Synthesis

Furan derivatives have been utilized in the synthesis of 3,4-dihydro-2H-benzo[b][1,4]thiazine or oxazine derivatives via the In(OTf)3-catalyzed tandem aza-Piancatelli rearrangement/Michael reaction, demonstrating high selectivity and good yields under mild conditions. This methodology highlights the utility of furan derivatives in constructing complex heterocyclic frameworks, potentially extending to the synthesis of bioactive molecules (Reddy et al., 2012).

Dye-Sensitized Solar Cells

In the realm of renewable energy, phenothiazine derivatives with furan as a conjugated linker have shown to improve solar energy-to-electricity conversion efficiency significantly in dye-sensitized solar cells. This underscores the role of furan derivatives in enhancing the photovoltaic performance of organic materials, potentially contributing to more efficient solar energy harvesting technologies (Kim et al., 2011).

Drug Discovery and Medicinal Chemistry

Azetidine and triazole derivatives have been identified for their potential as bioactive molecules in various therapeutic areas. Notably, azetidine derivatives linked with heteroaromatic moieties like furan have been explored for their pharmaceutical applications, including acting as agonists or inhibitors targeting specific receptors or enzymes. These compounds are valuable for drug discovery, providing a starting point for the development of new therapeutics with improved efficacy and reduced side effects (Habernickel, 2001).

Energetic Materials

Derivatives of furan and azetidine have also been explored for their applications in the development of insensitive energetic materials. Compounds based on these moieties have shown promising properties, such as high thermal stability and insensitivity towards impact and friction, making them suitable for applications in propellants and explosives (Yu et al., 2017).